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molecular formula C5H10N4 B1352039 3-(1H-1,2,4-triazol-1-yl)propan-1-amine CAS No. 69807-82-5

3-(1H-1,2,4-triazol-1-yl)propan-1-amine

Cat. No. B1352039
CAS RN: 69807-82-5
M. Wt: 126.16 g/mol
InChI Key: IXXJEYNOJZNYBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04568685

Procedure details

Acrylonitrile (5) and 1H-1,2,4-triazole (2) are reacted with heat for about 2-4 hours, concentrated to an oil and then hydrogenated with Raney nickel catalyst in methanol and ammonium hydroxide for a period of about 8-10 hours, giving 1H-1,2,4-triazole-1-propanamine (6).
Name
Acrylonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1H-1,2,4-triazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1H-1,2,4-triazole-1-propanamine

Identifiers

REACTION_CXSMILES
[C:1](#[N:4])[CH:2]=[CH2:3].[NH:5]1[CH:9]=[N:8][CH:7]=[N:6]1>>[N:5]1([CH2:3][CH2:2][CH2:1][NH2:4])[CH:9]=[N:8][CH:7]=[N:6]1

Inputs

Step One
Name
Acrylonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C=C)#N
Name
1H-1,2,4-triazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=CN=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with heat for about 2-4 hours
Duration
3 (± 1) h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to an oil

Outcomes

Product
Details
Reaction Time
 9 (± 1) h
Name
1H-1,2,4-triazole-1-propanamine
Type
product
Smiles
N1(N=CN=C1)CCCN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.